Cas no 931369-91-4 (N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-(4-methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetamide)

• Product Name: N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-(4-methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetamide
• CAS No: 931369-91-4
• MF: C₂₂H₂₇N₃O₂S
• MW: 397.533684015274
• CID: 5428323
• Update Time: 2025-10-29

N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-(4-methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-[(7-methyl-1H-benzimidazol-2-yl)thio]-
• N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-(4-methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetamide

• Inchi： 1S/C22H27N3O2S/c1-5-17-11-7-10-16(4)21(17)25(14-27-6-2)19(26)13-28-22-23-18-12-8-9-15(3)20(18)24-22/h7-12H,5-6,13-14H2,1-4H3,(H,23,24)
• InChI Key： JMBWCKLDIRXWNV-UHFFFAOYSA-N
• SMILES： C(N(COCC)C1=C(C)C=CC=C1CC)(=O)CSC1NC2=C(C)C=CC=C2N=1

Additional information on N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-(4-methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetamide

Professional Introduction to Compound with CAS No. 931369-91-4 and Product Name: N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-(4-methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetamide

Compound with the CAS number 931369-91-4 and the product name N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-(4-methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique functional groups present in this molecule make it a subject of intense research interest, particularly in the development of novel bioactive agents.

The molecular structure of this compound features a sulfanylacetamide moiety, which is known for its role in enhancing binding affinity and selectivity in drug design. The presence of an ethoxymethyl group at the N-position contributes to the compound's solubility and bioavailability, while the 2-ethyl-6-methylphenyl substituent introduces specific electronic and steric properties that influence its interactions with biological targets. The 4-methyl-1H-1,3-benzodiazol-2-yl moiety further enhances the compound's pharmacological profile by providing a scaffold that can modulate receptor activity.

Recent studies have highlighted the importance of sulfanylacetamide derivatives in the development of drugs targeting neurological disorders. The benzodiazolone core present in this compound has been shown to exhibit anxiolytic and sedative properties, making it a promising candidate for further investigation in the treatment of anxiety and sleep disorders. The N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl) part of the molecule is particularly noteworthy, as it has been identified as a key pharmacophore responsible for the compound's bioactivity.

In vitro studies have demonstrated that this compound interacts with various biological targets, including enzymes and receptors involved in neurotransmitter pathways. The sulfanylacetamide group has been found to enhance binding affinity to these targets, leading to improved pharmacological effects. Additionally, the 4-methyl-1H-1,3-benzodiazol-2-yl substituent has been shown to modulate receptor activity by influencing the electronic properties of the molecule.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the complex molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and purity.

Current research efforts are focused on optimizing the synthesis of this compound to improve its scalability and cost-effectiveness. Additionally, studies are underway to explore its potential applications in other therapeutic areas, such as pain management and anti-inflammatory treatments. The unique structural features of this molecule make it a versatile candidate for drug development, offering opportunities for designing next-generation therapeutics.

The pharmacokinetic properties of this compound have also been extensively studied. Preliminary data suggest that it exhibits good oral bioavailability and rapid absorption from the gastrointestinal tract. This makes it a promising candidate for oral administration, which would enhance patient compliance compared to injectable formulations. Furthermore, the compound's metabolic stability has been assessed using liver microsomes, revealing a favorable profile for further development.

Future directions in research include exploring the potential of this compound as a lead molecule for drug discovery programs targeting neurological disorders. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers aim to identify additional pharmacophores within the molecule that can be modified to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The impact of this compound on drug development extends beyond its immediate therapeutic applications. Its unique structural features provide valuable insights into designing novel bioactive molecules with enhanced pharmacological properties. As research progresses, it is expected that additional derivatives will be synthesized and evaluated for their potential therapeutic benefits.

In conclusion, N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-(4-methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetamide represents a significant advancement in pharmaceutical chemistry with promising applications in treating neurological disorders. Its complex structure, characterized by functional groups such as sulfanylacetamide and benzodiazolone moieties, makes it a versatile candidate for drug development. Ongoing research efforts aim to optimize its synthesis, explore its pharmacological profile further, and translate these findings into clinical applications.